
discovery and synthesis of RAD51-IN-9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RAD51-IN-9

Cat. No.: B5535707 Get Quote

References
1. New RAD51 Inhibitors to Target Homologous Recombination in Human Cells - PMC
[pmc.ncbi.nlm.nih.gov]

2. What are RAD51 inhibitors and how do they work? [synapse.patsnap.com]

3. RAD51 Gene Family Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]

4. The Emerging Roles of Rad51 in Cancer and Its Potential as a Therapeutic Target - PMC
[pmc.ncbi.nlm.nih.gov]

5. academic.oup.com [academic.oup.com]

6. Recent Developments Using Small Molecules to Target RAD51: How to Best Modulate
RAD51 for Anticancer Therapy? - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. The MCM8-MCM9 Complex Promotes RAD51 Recruitment at DNA Damage Sites To
Facilitate Homologous Recombination - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. m.youtube.com [m.youtube.com]

11. uniprot.org [uniprot.org]

12. Rad52 sorts and stacks Rad51 at the DNA junction to promote homologous
recombination - PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b5535707?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC8235719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8235719/
https://synapse.patsnap.com/article/what-are-rad51-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC7703940/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9300834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9300834/
https://academic.oup.com/narcancer/article/2/3/zcaa024/5911784
https://pmc.ncbi.nlm.nih.gov/articles/PMC5472043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5472043/
https://www.researchgate.net/publication/373263708_In_vivo_tracking_of_functionally_tagged_Rad51_unveils_a_robust_strategy_of_homology_search
https://pmc.ncbi.nlm.nih.gov/articles/PMC3624244/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3624244/
https://www.researchgate.net/publication/309477695_Recent_Developments_Using_Small_Molecules_to_Target_RAD51_How_to_Best_Modulate_RAD51_for_Anticancer_Therapy
https://m.youtube.com/watch?v=IqPyyV0V6-M
https://www.uniprot.org/uniprotkb/Q06609/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC11580989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11580989/
https://www.researchgate.net/publication/352469048_New_RAD51_Inhibitors_to_Target_Homologous_Recombination_in_Human_Cells
https://www.mdpi.com/2073-4425/12/6/920
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5535707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. Identification of specific inhibitors of human RAD51 recombinase using high-throughput
screening - PMC [pmc.ncbi.nlm.nih.gov]

16. pubs.acs.org [pubs.acs.org]

17. researchgate.net [researchgate.net]

To cite this document: BenchChem. [discovery and synthesis of RAD51-IN-9]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5535707#discovery-and-synthesis-of-rad51-in-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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